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Compound of Interest

Compound Name: 3-Ethyl-2,2,6-trimethylheptane

Cat. No.: B14555563

CAS Number: 62199-13-7

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available scientific and
technical data for the branched alkane, 3-Ethyl-2,2,6-trimethylheptane. Despite its well-
defined chemical structure, a thorough review of scientific literature and chemical databases
reveals a significant lack of research into its biological activity, pharmacological properties, and
potential applications in drug development. This document summarizes the known
physicochemical properties and highlights the current void in experimental data.

Chemical Identity and Properties

3-Ethyl-2,2,6-trimethylheptane is a saturated hydrocarbon with the molecular formula
C12H26.[1] Its structure consists of a seven-carbon heptane backbone with ethyl and methyl
substituents. The Chemical Abstracts Service (CAS) has assigned the number 62199-13-7 to
this specific isomer.[1][2]

Table 1: Physicochemical Properties of 3-Ethyl-2,2,6-trimethylheptane
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Property Value Source

CAS Number 62199-13-7 PubChem[1]
Molecular Formula C12H26 PubChem[1]
Molecular Weight 170.33 g/mol PubChem[1]
IUPAC Name 3-Ethyl-2,2,6-trimethylheptane PubChem[1]

RIIDJOQRWGTQEN-
InChlKey PubChem[1]
UHFFFAOYSA-N

Canonical SMILES CCC(Cccc(o)o)c(eoc PubChem[1]
8.0x10-7 mol/(m3 Pa) (at o

Henry's Law Constant Gharagheizi et al. (2010)[3]
298.15 K)

Note: Most of the available data are computed properties from chemical databases and not
from experimental measurements.

Synthesis and Manufacturing

Detailed experimental protocols for the specific synthesis of 3-Ethyl-2,2,6-trimethylheptane
are not readily available in peer-reviewed literature. General synthetic methods for branched
alkanes can be inferred from standard organic chemistry principles, but specific reaction
conditions, yields, and purification techniques for this compound are not documented.

Biological Activity and Toxicological Profile

A comprehensive search of scientific databases reveals no published studies on the biological
activity, pharmacology, or toxicology of 3-Ethyl-2,2,6-trimethylheptane. There is a notable
absence of data regarding its interaction with biological systems, potential therapeutic effects,
or adverse reactions.

While some research exists on the biological activities of structurally related compounds, such
as certain branched alkenes acting as insect pheromones, these findings cannot be directly
extrapolated to this saturated alkane.[4] Similarly, studies on other heptane derivatives, for
instance, those with bicyclo[3.1.1]heptane ring systems showing activity as prostaglandin D2
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receptor antagonists, are structurally and functionally distinct from 3-Ethyl-2,2,6-
trimethylheptane and are not relevant to its potential biological profile.[5]

Due to the lack of experimental data, no signaling pathways or mechanisms of action involving
this compound can be described.

Experimental Protocols

There are no published key experiments involving 3-Ethyl-2,2,6-trimethylheptane.
Consequently, no experimental protocols can be provided.

Logical Relationships and Workflows

Given the absence of research and development activities for 3-Ethyl-2,2,6-trimethylheptane,
a logical workflow for its investigation would follow a standard preclinical research path.
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Hypothetical Research Workflow for 3-Ethyl-2,2,6-trimethylheptane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. 3-ethyl-2,2,6-trimethylheptane | CAS#:62199-13-7 | Chemsrc [chemsrc.com]
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e 4. benchchem.com [benchchem.com]

e 5. Synthesis and biological activity of various derivatives of a novel class of potent, selective,
and orally active prostaglandin D2 receptor antagonists. 2. 6,6-
Dimethylbicyclo[3.1.1]heptane derivatives - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide on 3-Ethyl-2,2,6-
trimethylheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14555563#3-ethyl-2-2-6-trimethylheptane-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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